Cas no 1803785-42-3 (3,6-Dibromo-2-fluorophenylacetonitrile)

3,6-Dibromo-2-fluorophenylacetonitrile structure

1803785-42-3 structure

Product Name:3,6-Dibromo-2-fluorophenylacetonitrile

CAS No:1803785-42-3

MF:C₈H₄Br₂FN

MW:292.930463790894

CID:4705755

Update Time:2023-08-15

Chemical and Physical Properties
Related Products

3,6-Dibromo-2-fluorophenylacetonitrile Chemical and Physical Properties

Names and Identifiers

- 3,6-Dibromo-2-fluorophenylacetonitrile
- Inchi： 1S/C8H4Br2FN/c9-6-1-2-7(10)8(11)5(6)3-4-12/h1-2H,3H2
- InChI Key： HSFCBVJHQMIUOF-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(=C1CC#N)F)Br

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 201
Topological Polar Surface Area: 23.8

3,6-Dibromo-2-fluorophenylacetonitrile Related Literature

1. Acentric and chiral heterometallic inorganic–organic hybrid frameworks mediated by alkali or alkaline earth ions: synthesis and NLO properties

Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
2. An investigation on the second-order nonlinear optical response of cationic bipyridine or phenanthroline iridium(iii) complexes bearing cyclometallated 2-phenylpyridines with a triphenylamine substituent†

David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
3. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
4. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
5. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156

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